7,8-dichloro-4-oxo-1H-quinoline-3-carboxylic Acid 7,8-dichloro-4-oxo-1H-quinoline-3-carboxylic Acid Casein kinase 2 (CK2) is a serine/threonine-selective protein kinase involved in many signal transduction pathways. CK2 is known to negatively regulate apoptosis and its activity is increased in many proliferating tissues and tumors, which lends promise as an anti-cancer drug target. CAY10577 inhibits CK2 with an IC50 value of 0.8 µM.
Brand Name: Vulcanchem
CAS No.: 300675-28-9
VCID: VC21109329
InChI: InChI=1S/C10H5Cl2NO3/c11-6-2-1-4-8(7(6)12)13-3-5(9(4)14)10(15)16/h1-3H,(H,13,14)(H,15,16)
SMILES: C1=CC(=C(C2=C1C(=O)C(=CN2)C(=O)O)Cl)Cl
Molecular Formula: C10H5Cl2NO3
Molecular Weight: 258.05 g/mol

7,8-dichloro-4-oxo-1H-quinoline-3-carboxylic Acid

CAS No.: 300675-28-9

Cat. No.: VC21109329

Molecular Formula: C10H5Cl2NO3

Molecular Weight: 258.05 g/mol

* For research use only. Not for human or veterinary use.

7,8-dichloro-4-oxo-1H-quinoline-3-carboxylic Acid - 300675-28-9

Specification

Description Casein kinase 2 (CK2) is a serine/threonine-selective protein kinase involved in many signal transduction pathways. CK2 is known to negatively regulate apoptosis and its activity is increased in many proliferating tissues and tumors, which lends promise as an anti-cancer drug target. CAY10577 inhibits CK2 with an IC50 value of 0.8 µM.
CAS No. 300675-28-9
Molecular Formula C10H5Cl2NO3
Molecular Weight 258.05 g/mol
IUPAC Name 7,8-dichloro-4-oxo-1H-quinoline-3-carboxylic acid
Standard InChI InChI=1S/C10H5Cl2NO3/c11-6-2-1-4-8(7(6)12)13-3-5(9(4)14)10(15)16/h1-3H,(H,13,14)(H,15,16)
Standard InChI Key HVXHDYSWCHQWBD-UHFFFAOYSA-N
SMILES C1=CC(=C(C2=C1C(=O)C(=CN2)C(=O)O)Cl)Cl
Canonical SMILES C1=CC(=C(C2=C1C(=O)C(=CN2)C(=O)O)Cl)Cl

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